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Introduction
Calcium hydride (CaH₂) is a powerful and versatile drying agent widely employed in synthetic

chemistry laboratories for the removal of water from a variety of organic solvents.[1] As a

relatively mild desiccant, it is considered safer than more reactive agents like sodium metal.[1]

This document provides detailed protocols, safety information, and performance data for the

effective use of calcium hydride in solvent drying applications. CaH₂ reacts with water to form

calcium hydroxide (Ca(OH)₂) and hydrogen (H₂) gas, both of which are easily separated from

the dried solvent.[1]

Safety Precautions
Calcium hydride is a water-reactive chemical that releases flammable hydrogen gas upon

contact with moisture, which can ignite spontaneously.[2] Proper handling and storage are

crucial to ensure laboratory safety.

Personal Protective Equipment (PPE):

Flame-retardant lab coat

Chemical safety goggles

Nitrile or neoprene gloves[2]
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Engineering Controls:

Always handle calcium hydride in a well-ventilated chemical fume hood.[2]

Ensure an inert atmosphere (e.g., nitrogen or argon) when handling CaH₂ and during the

drying process to prevent contact with atmospheric moisture.[2]

Keep the CaH₂ container tightly closed and store it in a dry, well-ventilated place away from

water, acids, and alcohols.[2]

Emergency Procedures:

Fire: Use a Class D fire extinguisher (for combustible metals) or dry sand. DO NOT USE

WATER, CARBON DIOXIDE (CO₂), OR FOAM EXTINGUISHERS.

Spills: Carefully cover the spill with powdered sodium bicarbonate or sand. Slowly and

cautiously add isopropyl alcohol to the mixture to quench the CaH₂.

First Aid:

Skin Contact: Brush off any solid particles and flush the affected area with copious

amounts of water for at least 15 minutes.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Give large amounts of water to drink. Seek medical

attention immediately.

Experimental Protocols
General Procedure for Drying Solvents with Calcium
Hydride
This protocol is suitable for a wide range of solvents compatible with CaH₂.
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Materials:

Solvent to be dried

Calcium hydride (CaH₂), powder

Round-bottom flask or Schlenk flask, appropriately sized

Magnetic stirrer and stir bar

Inert gas supply (nitrogen or argon) with a manifold or balloon

Condenser (for refluxing)

Distillation apparatus

Procedure:

Set up the apparatus in a chemical fume hood. Ensure all glassware is oven-dried and

cooled under an inert atmosphere.

Add the solvent to the flask under a positive pressure of inert gas.

Carefully add calcium hydride to the solvent. A typical loading is 10-20 grams of CaH₂ per

liter of solvent.[2] For solvents with a low initial water content, about ten times the theoretical

amount of CaH₂ should be used.[2]

If the solvent is to be dried at room temperature, stir the mixture under a positive pressure of

inert gas. If heating is required (e.g., for dichloromethane), attach a condenser with an inert

gas inlet at the top.

Stir the mixture overnight or until the evolution of hydrogen gas ceases.[2] The absence of

bubbling indicates the reaction with water is complete.[2]

For higher purity, the dried solvent should be distilled from the calcium hydride under an

inert atmosphere. Collect the distillate in a dry, inert-atmosphere-flushed flask.

Store the dried solvent over activated molecular sieves (3Å or 4Å) to maintain its dryness.
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Protocol for Quenching Excess Calcium Hydride
Unreacted calcium hydride must be quenched safely.

Materials:

Flask containing residual CaH₂

An unreactive, anhydrous solvent (e.g., heptane or toluene)

Isopropanol

Ethanol

Methanol

Water

Ice bath

Procedure:

In a chemical fume hood, place the flask containing the CaH₂ residue in an ice water bath to

manage the exothermic reaction.[2]

Dilute the residue with an unreactive, anhydrous solvent like heptane or toluene.[2] Avoid

low-boiling solvents such as ether or pentane.[2]

Slowly and carefully add isopropanol to the stirred mixture.[2] Hydrogen gas will be evolved.

Add the isopropanol at a rate that keeps the reaction under control.

Once the addition of isopropanol no longer produces significant gas evolution, switch to a

more reactive quenching agent, ethanol, and add it slowly.[2]

After the reaction with ethanol subsides, slowly add methanol.[2]

Finally, very slowly and cautiously add water dropwise to ensure all pockets of reactive

material are quenched.[2]
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Once the solution is unreactive to the addition of water, the resulting basic solution can be

disposed of in the appropriate aqueous basic waste container.[2]

Data Presentation
The efficiency of a drying agent is determined by the residual water content in the solvent after

treatment, typically measured in parts per million (ppm) by Karl Fischer titration.

Efficiency of Calcium Hydride
The following table summarizes the known efficiency of calcium hydride for drying

dichloromethane.

Solvent Drying Agent
Initial Water
Content (ppm)

Final Water
Content (ppm)

Dichloromethane CaH₂ (with heating) Not Specified ~13

Data sourced from "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of

Several Desiccants"[3]

Comparison with Other Drying Agents
To provide context, the following table compares the efficiency of various drying agents for

different solvents.
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Solvent Drying Agent Time (h)
Final Water
Content (ppm)

Tetrahydrofuran Na/benzophenone - ~43

3Å Molecular Sieves

(20% m/v)
48 <10

Toluene Na/benzophenone - ~34

3Å Molecular Sieves 24 <10

Acetonitrile P₂O₅ (5% w/v) 24 9

3Å Molecular Sieves - <10

Methanol Mg/I₂ - 54

3Å Molecular Sieves

(20% m/v)
120 ~10

Ethanol
KOH powder (10%

m/v)
- 26.4

3Å Molecular Sieves

(20% m/v)
120 8.2

Data compiled from "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of

Several Desiccants"[3]

Compatible and Incompatible Solvents
Calcium hydride is a versatile drying agent but is not suitable for all solvents.

Compatible Solvents:

Ethers: Diethyl ether, Tetrahydrofuran (THF) (often as a pre-drying agent)[4]

Hydrocarbons: Hexane, Toluene[2]

Amines and Pyridine[1]
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Halogenated Solvents: Dichloromethane[4]

Acetonitrile (as a pre-dryer or for final drying)[4]

Alcohols[1]

Incompatible Solvents:

Chlorinated Solvents (under certain conditions): Can react explosively with CaH₂.[2] While

used for dichloromethane, caution is advised.

N,N-Dimethylformamide (DMF): Can decompose in the presence of basic drying agents like

CaH₂.[4]

Solvents with reactive functional groups that can be reduced by hydrides.

Mandatory Visualizations
Experimental Workflow for Drying Solvents with CaH₂
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Caption: Workflow for drying organic solvents using calcium hydride.

Logical Relationships of Safety Precautions
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Safe Handling of CaH2

Specific Actions

Personal Protective Equipment
(Lab Coat, Goggles, Gloves)

Safe Handling Practices
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Emergency Preparedness
(Class D Extinguisher, Spill Kit)

Avoid Contact with Water/Moisture Store in Tightly Sealed Container
in a Dry, Ventilated Area Follow Quenching Protocol for Waste

Click to download full resolution via product page

Caption: Key safety considerations for working with calcium hydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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